Cas no 948894-76-6 (1-(2-(Benzyloxy)ethyl)piperidin-4-one)

• Product Name: 1-(2-(Benzyloxy)ethyl)piperidin-4-one
• CAS No: 948894-76-6
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 3157867
• PubChem ID: 24213896
• Update Time: 2025-06-08

1-(2-(Benzyloxy)ethyl)piperidin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-(Benzyloxy)ethyl)piperidin-4-one
• SCHEMBL3886147
• 1-[2-(benzyloxy)ethyl]piperidin-4-one
• 948894-76-6
• PYNDXOVZONJXIJ-UHFFFAOYSA-N
• AKOS005073472
• MA-0811
• 1-(2-phenylmethoxyethyl)piperidin-4-one
• 1-[2-(benzyloxy)ethyl]tetrahydro-4(1H)-pyridinone
• MFCD09152745
• 1-(2-Benzyloxy-ethyl)-piperidin-4-one

• Inchi： 1S/C14H19NO2/c16-14-6-8-15(9-7-14)10-11-17-12-13-4-2-1-3-5-13/h1-5H,6-12H2
• InChI Key： PYNDXOVZONJXIJ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)CCN1CCC(CC1)=O

Computed Properties

• Exact Mass: 233.141578849Da
• Monoisotopic Mass: 233.141578849Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 29.5Ų

1-(2-(Benzyloxy)ethyl)piperidin-4-one Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(2-(Benzyloxy)ethyl)piperidin-4-one

Introduction to 1-(2-(Benzyloxy)ethyl)piperidin-4-one (CAS No. 948894-76-6)

1-(2-(Benzyloxy)ethyl)piperidin-4-one (CAS No. 948894-76-6) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural framework and potential biological activities. This compound belongs to the piperidine class, which is widely recognized for its role in drug design due to its favorable pharmacokinetic properties and ability to modulate various biological targets. The presence of both benzyloxy and piperidinone functional groups in its molecular structure endows it with distinctive chemical reactivity and biological potential, making it a valuable scaffold for medicinal chemists.

The synthesis of 1-(2-(Benzyloxy)ethyl)piperidin-4-one involves multi-step organic transformations, typically starting from commercially available precursors such as piperidine derivatives. The introduction of the benzyloxy group at the 2-position and the formation of the piperidinone moiety at the 4-position are critical steps that define its chemical identity. Advanced synthetic methodologies, including nucleophilic substitution reactions and cyclization processes, are employed to achieve high yields and purity, ensuring suitability for further pharmaceutical applications.

In recent years, there has been growing interest in exploring the pharmacological properties of piperidine derivatives, particularly those with modifications that enhance bioavailability and target specificity. 1-(2-(Benzyloxy)ethyl)piperidin-4-one has emerged as a promising candidate for further investigation due to its structural features that suggest potential interactions with various enzymes and receptors. Preliminary studies have indicated that this compound may exhibit inhibitory effects on certain kinases and other therapeutic targets, making it a candidate for development into novel therapeutic agents.

One of the most compelling aspects of 1-(2-(Benzyloxy)ethyl)piperidin-4-one is its versatility as a pharmacophore. The benzyloxy group can serve as a lipophilic anchor, enhancing membrane permeability, while the piperidinone ring provides a hydrogen bond donor/acceptor capability, crucial for binding to biological targets. This dual functionality makes it an attractive scaffold for designing molecules with improved pharmacological profiles. Furthermore, computational modeling studies have been conducted to predict the binding affinity of this compound to various protein targets, providing insights into its potential mechanisms of action.

Recent advancements in drug discovery technologies have enabled more efficient screening of compounds like 1-(2-(Benzyloxy)ethyl)piperidin-4-one for therapeutic applications. High-throughput screening (HTS) and structure-based drug design (SBDD) approaches have been utilized to identify lead compounds with desired biological activities. The structural motif of this compound has shown promise in interactions with proteins involved in metabolic disorders, cancer, and neurological diseases. These findings highlight its potential as a starting point for developing new treatments targeting these conditions.

The chemical stability and solubility profile of 1-(2-(Benzyloxy)ethyl)piperidin-4-one are also important considerations in its development as a pharmaceutical agent. Studies have demonstrated that this compound exhibits good stability under various storage conditions, making it suitable for industrial-scale production. Additionally, modifications to improve solubility in aqueous media have been explored, which could enhance its bioavailability upon administration. These properties are critical for ensuring the compound's efficacy and safety in clinical settings.

As research continues to uncover new therapeutic targets and mechanisms, the demand for innovative molecular scaffolds like 1-(2-(Benzyloxy)ethyl)piperidin-4-one is expected to grow. Collaborative efforts between academic researchers and pharmaceutical companies are likely to drive further exploration of its potential applications. The integration of machine learning algorithms into drug discovery pipelines has also accelerated the identification of novel derivatives with enhanced properties.

The future prospects for 1-(2-(Benzyloxy)ethyl)piperidin-4-one are promising, with ongoing studies focusing on optimizing its pharmacokinetic profile and exploring new therapeutic indications. Preclinical trials may soon be initiated to evaluate its safety and efficacy in animal models before human clinical testing begins. The success of these endeavors will depend on meticulous characterization of the compound's interactions with biological systems and rigorous testing under controlled conditions.

In conclusion,1-(2-(Benzyloxy)ethyl)piperidin-4-one (CAS No. 948894-76-6) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its synthesis, pharmacological profile, and future applications underscore its importance as a candidate for further research and development in drug discovery efforts aimed at addressing unmet medical needs.